Cas no 57826-37-6 (1H-Indole, 1-benzoyl-3-methyl-)
57826-37-6 structure
Product Name:1H-Indole, 1-benzoyl-3-methyl-
CAS No:57826-37-6
MF:C16H13NO
MW:235.280524015427
CID:344030
PubChem ID:12234018
Update Time:2025-04-19
1H-Indole, 1-benzoyl-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole, 1-benzoyl-3-methyl-
- (3-methylindol-1-yl)-phenylmethanone
- 1-benzoyl-3-methyl-1H-indole
- 57826-37-6
- (3-methyl-1H-indol-1-yl)(phenyl)methanone
- DTXSID80481651
- SCHEMBL14301382
-
- Inchi: 1S/C16H13NO/c1-12-11-17(15-10-6-5-9-14(12)15)16(18)13-7-3-2-4-8-13/h2-11H,1H3
- InChI Key: RWBZXMIHJLXPFB-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)N1C=C(C)C2C=CC=CC1=2
Computed Properties
- Exact Mass: 235.09979
- Monoisotopic Mass: 235.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 22Ų
Experimental Properties
- PSA: 22
1H-Indole, 1-benzoyl-3-methyl- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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